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Introduction
Nitrate contamination in water sources is a significant environmental and health concern,

primarily arising from agricultural runoff, industrial effluents, and wastewater discharges.

Elevated nitrate levels in drinking water can lead to serious health issues, such as

methemoglobinemia. Bimetallic iron-nickel (Fe-Ni) nanoparticles have emerged as a promising

technology for the efficient removal of nitrates from water. The addition of a secondary metal

like nickel to nano zero-valent iron (nZVI) enhances its catalytic reactivity and stability, leading

to faster and more effective nitrate reduction.[1][2][3]

These application notes provide a comprehensive overview of the use of Fe-Ni bimetallic

nanoparticles for nitrate remediation, including detailed experimental protocols for their

synthesis and application, as well as a summary of key performance data from various studies.

Data Presentation
The following tables summarize the quantitative data on the performance of Fe-Ni bimetallic

nanoparticles in nitrate removal under various experimental conditions.

Table 1: Effect of Fe-Ni Nanoparticle Dosage on Nitrate Removal Efficiency
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Fe/Ni Dosage
(g/L)

Initial Nitrate
Concentration
(mg/L)

Reaction Time
(min)

Nitrate
Removal
Efficiency (%)

Reference

0.05 300 15 Not specified [1][4]

0.1 300 15 Not specified [1][4]

0.2 300 15 >99.8 [1][4][5]

0.3 300 15 >99.8 [1][4]

0.4 300 15 >99.8 [1][4]

4 (supported on

biochar)
20 Not specified >93 [6]

Table 2: Influence of pH on Nitrate Removal

Initial pH

Nanoparticl
e
Concentrati
on (g/L)

Initial
Nitrate
Concentrati
on (mg/L)

Reaction
Time (min)

Nitrate
Removal
Efficiency
(%)

Reference

3 (buffered) ≥ 0.2 300 1 Complete [1][4]

3 (initial,

unbuffered)
≥ 0.2 300 15 >99.8 [1][4]

5 (initial,

unbuffered)
≥ 0.2 300 15 >99.8 [1][4]

6.5 (near-

neutral)
Not specified 354 Not specified

High

reduction rate
[2]

10 (initial,

unbuffered)
≥ 0.2 300 15 >99.8 [1][4]

Unbuffered ≥ 0.2 300 15 >99.8 [1][4]

Table 3: Reaction Kinetics and Influence of Temperature
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Temperatur
e (K)

Nanoparticl
e
Concentrati
on (g/L)

Initial
Nitrate
Concentrati
on (mg/L)

Reaction
Time for
Complete
Removal

Kinetic
Model

Reference

303
≥ 0.2 (at

acidic pH)
300 1 min

Pseudo-first-

order
[1][4][6]

Experimental Protocols
Protocol 1: Synthesis of Fe-Ni Bimetallic Nanoparticles
This protocol describes the synthesis of Fe-Ni bimetallic nanoparticles via the sodium

borohydride reduction method.[1][4]

Materials:

Ferric chloride hexahydrate (FeCl₃·6H₂O) or another iron salt

Nickel nitrate (Ni(NO₃)₂) or another nickel salt[7]

Sodium borohydride (NaBH₄)

Sodium oleate (as a surfactant)

Ethanol

Deionized water

Nitrogen gas

Magnetic stirrer

Beakers and other standard laboratory glassware

Procedure:

Prepare a 0.1 M solution of the iron salt in deionized water.
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Prepare a 0.5% solution of sodium oleate in deionized water.

In a beaker, mix the iron salt solution with the sodium oleate solution under constant stirring

(e.g., 500 rpm) on a magnetic stirrer.

After 15 minutes of mixing, add the desired amount of the nickel salt solution to the mixture.

The amount of nickel added is typically a small percentage of the iron content (e.g., 5%).[1]

Prepare a 0.3 M solution of sodium borohydride.

While continuously stirring the iron-nickel mixture, add the sodium borohydride solution

dropwise. This step should be carried out in an oxygen-free atmosphere, for example, by

purging the reaction vessel with nitrogen gas.[1]

The formation of black particles indicates the synthesis of the Fe-Ni bimetallic nanoparticles.

Continue stirring for an additional 10 minutes after the complete addition of the sodium

borohydride solution to ensure the reaction is complete.[1]

Separate the synthesized nanoparticles from the solution, for instance, by centrifugation.

Wash the nanoparticles with distilled water and then with ethanol to remove any unreacted

reagents and byproducts.[7]

Dry the nanoparticles for further use.

Protocol 2: Nitrate Removal from Water
This protocol outlines the procedure for conducting batch experiments to evaluate the nitrate

removal efficiency of the synthesized Fe-Ni bimetallic nanoparticles.[1][4]

Materials:

Synthesized Fe-Ni bimetallic nanoparticles

Potassium nitrate (KNO₃) or sodium nitrate (NaNO₃)

Deionized water
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Mechanical shaker or stirrer

pH meter

Syringes and filters (e.g., 0.45 µm)

Ion chromatograph or a UV-Vis spectrophotometer for nitrate analysis

Procedure:

Prepare a stock solution of nitrate of a known concentration (e.g., 1000 mg/L) by dissolving a

precise amount of KNO₃ or NaNO₃ in deionized water.

Prepare the desired initial concentration of the nitrate solution for the experiment (e.g., 300

mg/L) by diluting the stock solution.[1][4]

Adjust the initial pH of the nitrate solution to the desired value using dilute acid (e.g., HCl) or

base (e.g., NaOH).

Add a specific dosage of the Fe-Ni bimetallic nanoparticles (e.g., 0.2 g/L) to a known volume

of the nitrate solution in a reaction vessel.[1][4]

Immediately start agitating the mixture using a mechanical shaker or stirrer at a constant

speed to ensure the nanoparticles remain suspended.

At predetermined time intervals (e.g., 0, 5, 10, 15, 30, 60 minutes), withdraw samples from

the reaction vessel.

Immediately filter the collected samples to remove the nanoparticles.

Analyze the filtrate for the remaining nitrate concentration using a suitable analytical method.

Ion chromatography is a common and accurate method.[8] Alternatively, UV-Vis

spectrophotometry can be used.

Calculate the nitrate removal efficiency at each time point using the following formula:

Removal Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100 Where:

C₀ is the initial nitrate concentration.
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Cₜ is the nitrate concentration at time t.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for nitrate removal using Fe-Ni nanoparticles.
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Proposed Mechanism of Nitrate Reduction
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Caption: Proposed mechanism of nitrate reduction by Fe-Ni nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Nitrate Removal from
Water Using Fe-Ni Bimetallic Nanoparticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-
nitrate-removal-from-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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